Cas no 70974-15-1 (Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester)

• Product Name: Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester
• CAS No: 70974-15-1
• MF: C₁₃H₁₅F₃N₂O₃
• MW: 304.265013933182
• CID: 572892
• PubChem ID: 3054226
• Update Time: 2025-04-19

Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Alanine,2-methyl-N-[[[4-(trifluoromethyl)phenyl]amino]carbonyl]-, methyl ester
• methyl 2-methyl-2-[[4-(trifluoromethyl)phenyl]carbamoylamino]propanoat e
• Alanine, N-((alpha,alpha,alpha-trifluoro-p-tolyl)carbamoyl)-2-methyl-, methyl ester
• N'-(1-Methoxy-2-methyl-1-oxopropan-2-yl)-N-[4-(trifluoromethyl)phenyl]carbamimidic acid
• DTXSID50991277
• BRN 2881627
• Alanine, 2-methyl-N-(((4-(trifluoromethyl)phenyl)amino)carbonyl)-, methyl ester
• N-((alpha,alpha,alpha-Trifluoro-p-tolyl)carbamoyl)-2-methylalanine methyl ester
• VFBQPWTWCBKABO-UHFFFAOYSA-N
• 70974-15-1
• SCHEMBL11469442

• Inchi： 1S/C13H15F3N2O3/c1-12(2,10(19)21-3)18-11(20)17-9-6-4-8(5-7-9)13(14,15)16/h4-7H,1-3H3,(H2,17,18,20)
• InChI Key： VFBQPWTWCBKABO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(NC(C(=O)OC)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 304.10355
• Monoisotopic Mass: 304.103477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.3
• Topological Polar Surface Area: 67.4

Experimental Properties

• Density: 1.298
• Boiling Point: 340.8°C at 760 mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.503
• PSA: 67.43